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Introduction

Thrombin Receptor Activating Peptide 5 (TRAP-5), with the amino acid sequence Ser-Phe-Leu-
Leu-Arg-NH2 (SFLLR-NH2), is a synthetic pentapeptide amide that functions as a potent and
selective agonist for the Protease-Activated Receptor 1 (PAR1).[1][2] PARs are a unique family
of G protein-coupled receptors (GPCRs) that are activated by proteolytic cleavage of their
extracellular N-terminus, unmasking a tethered ligand that binds to the receptor itself to initiate
signaling.[3] SFLLR-NH2 mimics this tethered ligand of human PAR1, allowing for the direct
and specific activation of the receptor independent of proteolytic cleavage.[4][5] This property
makes SFLLR-NH2 an invaluable tool for studying PAR1 signaling in various physiological and
pathological processes, including platelet aggregation, thrombosis, inflammation, and cancer.

This technical guide provides a comprehensive overview of the structure, function, and
experimental application of TRAP-5 amide. It includes detailed summaries of its biochemical
properties, signaling pathways, and established experimental protocols, presented in a format
tailored for researchers and drug development professionals.
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Core Properties and Structure

TRAP-5 amide is the C-terminally amidated form of the pentapeptide SFLLR. The amidation of
the C-terminus is a critical modification that enhances its stability and agonist activity. The
SFLLR sequence represents the minimal peptide length that retains the full agonist activity for
PARL.

Property Value Reference
Full Sequence H-Ser-Phe-Leu-Leu-Arg-NH2

One-Letter Code SFLLR-NH2

Molecular Formula C30H51N906

Molecular Weight 633.78 g/mol (free base)

CAS Number 141923-41-3

Thrombin Receptor Activator

for Peptide 5, PAR-1 (1-5)
Synonyms ] ]

amide, Coagulation Factor Il

Receptor (1-5) amide

PAR1 Signaling Pathway Activated by SFLLR-NH2

Activation of PAR1 by SFLLR-NHZ2 initiates a cascade of intracellular signaling events primarily
through the coupling to heterotrimeric G proteins. PAR1 is known to couple to multiple G
protein subtypes, including Gg/11, G12/13, and Gi/o, leading to the activation of distinct
downstream effector pathways.

e G@/11 Pathway: Coupling to Gg/11 activates Phospholipase C3 (PLC[), which hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and
diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the
endoplasmic reticulum, while DAG activates Protein Kinase C (PKC). This pathway is central
to platelet activation and secretion.

o G12/13 Pathway: Activation of G12/13 leads to the activation of Rho guanine nucleotide
exchange factors (RhoGEFs), which in turn activate the small GTPase RhoA. Activated
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RhoA promotes the formation of stress fibers and focal adhesions, contributing to changes in
cell shape and maotility.

o Gi/o Pathway: Coupling to Gi/o inhibits adenylyl cyclase, leading to a decrease in
intracellular cyclic AMP (CAMP) levels. This pathway can modulate the activity of other
signaling pathways.

The following diagram illustrates the major signaling cascades initiated by the binding of
SFLLR-NH2 to PARL.

PARL1 Signaling Pathway Activated by SFLLR-NH2

Second Messengers & Kinases

G Proteins Downstream Effectors Cellular Responses
v O e D
Acivaies 4 B NG N
Plasma Membrane
Binds
@ , nowates [ o roaes , AAAAAAAA ,@ ol Shape Change
Activates
Gllo Inhibits Adenylyl ®
Cyclase v other pathways

Click to download full resolution via product page

Caption: PAR1 Signaling Cascade

Quantitative Data
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Quantitative data on the activity of SFLLR-NH2 is crucial for designing and interpreting
experiments. The following tables summarize available data on its potency in various functional
assays. Note: Specific EC50 and Kd values for SFLLR-NH2 are not consistently reported
across the literature, and values can vary depending on the cell type and assay conditions. The
data presented here is based on available information for SFLLR-NH2 and closely related
PAR1 agonists where specified.

Table 1: Potency (EC50) of PAR1 Agonists in Functional Assays

. Cell Type /
Agonist Assay EC50 Reference
System

TFLLR-NH2 _

Calcium Human 3.0+0.8nM
(related PAR1 o ) ]

) Mobilization Mesangial Cells (male-derived)

agonist)
SFLLRN-NH2 ) Human Renal

Contraction ~10 uM
(TRAP-6) Artery

2-3 UM (for 60-
SFLLRN-NH2 Platelet
) Human Platelets 70%
(TRAP-6) Aggregation )
aggregation)

Platelet Washed Human Not explicitly
SFLLR-NH2 _

Aggregation Platelets found

Calcium Various Cell Not explicitly
SFLLR-NH2 o .

Mobilization Lines found

Table 2: Binding Affinity (Kd) of Ligands to PARs
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. Cell Type /

Ligand Receptor Kd Reference

System
[3H]2-furoyl-

NCTC2544-
LIGRL-NH2 PAR2 122 £ 26.1 nM

_ PAR?2 cells
(PAR2 agonist)
) Not explicitly
SFLLR-NH2 PAR1 Various
found

Experimental Protocols
Platelet Aggregation Assay

This protocol describes the measurement of platelet aggregation in washed human platelets
using light transmission aggregometry upon stimulation with SFLLR-NH2.

Materials:

Freshly drawn human whole blood anticoagulated with acid-citrate-dextrose (ACD).

» Modified Tyrode's buffer (pH 7.35) containing 0.1% glucose, 0.35% human serum albumin, 2
mM CacCl2, and 1 mM MgCI2.

o Prostacyclin (PGI2) or Prostaglandin E1 (PGEL).

e Apyrase.

e SFLLR-NH2 stock solution (e.g., 1 mM in sterile water or buffer).
o Platelet aggregometer.

Procedure:

o Preparation of Washed Platelets: a. Centrifuge whole blood at 150 x g for 15-20 minutes at
room temperature to obtain platelet-rich plasma (PRP). b. To the PRP, add PGI2 (0.5 uM
final concentration) or PGEL1 to prevent platelet activation during subsequent steps. c.
Centrifuge the PRP at 1000 x g for 10 minutes to pellet the platelets. d. Gently resuspend the
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platelet pellet in Modified Tyrode's buffer containing apyrase (to degrade any released ADP)
and allow the platelets to rest for 30 minutes at 37°C. e. Adjust the platelet concentration to
2-3 x 1078 platelets/mL with Modified Tyrode's buffer.

e Aggregation Measurement: a. Pre-warm the washed platelet suspension to 37°C in the
aggregometer cuvettes with a stir bar. b. Establish a baseline light transmission. c. Add
varying concentrations of SFLLR-NH2 (e.g., in a dose-response range from 0.1 uM to 100
UM) to initiate aggregation. A concentration of 2-3 uM of the related peptide SFLLRN is
known to elicit 60-70% of maximal aggregation. d. Record the change in light transmission
over time (typically 5-10 minutes) to measure the extent of platelet aggregation.

Experimental Workflow for Platelet Aggregation Assay
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Platelet Aggregation Assay Workflow
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Caption: Platelet Aggregation Workflow
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Calcium Mobilization Assay

This protocol outlines the measurement of intracellular calcium mobilization in a cell line (e.g.,

HEK293 cells) expressing PAR1 using a fluorescent calcium indicator like Fluo-4 AM.

Materials:

HEK293 cells (or other suitable cell line) stably or transiently expressing human PARL.
Cell culture medium (e.g., DMEM) with supplements.

Hanks' Balanced Salt Solution (HBSS) or other physiological buffer.

Fluo-4 AM stock solution (e.g., 1 mM in DMSO).

Pluronic F-127.

Probenecid (optional, to prevent dye leakage).

SFLLR-NH2 stock solution.

Fluorescence microplate reader or fluorescence microscope.

Procedure:

Cell Preparation: a. Seed HEK293-PARL1 cells into a 96-well black, clear-bottom plate and
culture overnight to form a confluent monolayer.

Dye Loading: a. Prepare a loading buffer containing Fluo-4 AM (final concentration 1-5 uM)
and Pluronic F-127 (e.g., 0.02%) in HBSS. Probenecid can also be included if necessary. b.
Remove the culture medium from the cells and wash once with HBSS. c. Add the Fluo-4 AM
loading buffer to each well and incubate for 30-60 minutes at 37°C in the dark. d. After
incubation, wash the cells twice with HBSS to remove extracellular dye.

Calcium Measurement: a. Place the plate in the fluorescence microplate reader and allow it
to equilibrate to 37°C. b. Record a baseline fluorescence reading (Excitation ~490 nm,
Emission ~525 nm). c. Add varying concentrations of SFLLR-NH2 to the wells. d.
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Immediately begin kinetic reading of fluorescence intensity over time to measure the
increase in intracellular calcium.

Experimental Workflow for Calcium Mobilization Assay
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Calcium Mobilization Assay Workflow
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Caption: Calcium Mobilization Workflow
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Conclusion

TRAP-5 amide (SFLLR-NH2) is a specific and potent synthetic agonist of PAR1, making it an
indispensable tool for dissecting the complex signaling pathways and physiological roles of this
receptor. This guide has provided a detailed overview of its structure, the signaling cascades it
initiates, and standardized protocols for its use in key functional assays. The provided
information, including the structured data tables and workflow diagrams, is intended to facilitate
the effective design and execution of research and drug development projects targeting the
PARL1 receptor. Further investigation is warranted to definitively establish the EC50 and Kd
values of SFLLR-NH2 in various experimental systems to enhance its utility as a
pharmacological probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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